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Compound of Interest

Compound Name: AR-R17779

Cat. No.: B067559

Essential Safety and Handling Guide for AR-R17779

This guide provides crucial safety and logistical information for the handling and disposal of
AR-R17779, a potent and selective full agonist of the a7 nicotinic acetylcholine receptor
(nAChR).[1][2][3] Given its biological activity and that it is intended for laboratory research use
only, adherence to strict safety protocols is paramount to ensure the well-being of laboratory
personnel.[4]

Compound Identification and Properties

A summary of the key properties of AR-R17779 hydrochloride is presented below.
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Property Value

(3S)-Spiro[1-azabicyclo[2.2.2]octane-3,5'-

oxazolidine]-2'-one hydrochloride[4]

Chemical Name

Molecular Formula CoH14N202-HCI[4][5]
Molecular Weight 218.68 g/mol [4][5]
CAS Number 178419-42-6[4][5]
Physical Appearance Off-white solid[5]

Desiccate at room temperature.[4][5] For
Storage solutions, store at -80°C for up to six months or

-20°C for up to one month.[1]

Personal Protective Equipment (PPE) Protocol

Due to the potent biological nature of AR-R17779, a comprehensive PPE strategy is required
to prevent accidental exposure through inhalation, ingestion, or skin contact.

Recommended PPE
PPE Component Specification Rationale

o Protects against skin contact.
Nitrile, powder-free. Double- o )
Gloves o Nitrile offers good chemical
gloving is recommended. ]
resistance.

Safety glasses with side
Prevents eye exposure to

Eye Protection shields or chemical splash ) )
airborne particles or splashes.
goggles.
Protects skin and personal
Lab Coat Full-length, cuffed sleeves.

clothing from contamination.

Use in a certified chemical

fume hood. If not feasible, a o ) ) )
) ) Minimizes the risk of inhaling
Respiratory Protection NIOSH-approved N95 or
] ) ] the powdered compound.
higher-rated respirator is

necessary.
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PPE Donning and Doffing Workflow

Proper procedure for putting on and removing PPE is critical to prevent cross-contamination.

Doffing PPE (At Exit of Work Area)

1. Outer Gloves 2. Lab Coat 3. Eye Protection 4. Respiratory Protection 5. Inner Gloves

Donning PPE (Clean Area)

1. Lab Coat 2. Respiratory Protection (if required) 3. Eye Protection 4. Gloves (Outer layer over cuff)

Click to download full resolution via product page
PPE Donning and Doffing Sequence

Operational Handling and Disposal Plan
Engineering Controls

o Primary Containment: All work with solid AR-R17779 should be conducted within a certified
chemical fume hood to control airborne particles.

o Ventilation: Ensure adequate general laboratory ventilation.

Procedural Guidance for Handling

o Designated Area: Designate a specific area within the laboratory for handling AR-R17779.

» Weighing: Weigh the compound in the fume hood. Use anti-static weigh paper or a
dedicated, contained balance.

e Solution Preparation: Prepare solutions within the fume hood. Add solvent to the vial
containing the powdered compound slowly to avoid aerosolization. AR-R17779
hydrochloride is soluble in water (<21.87mg/ml) and DMSO (<10.93mg/ml).[5]
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e Spill Management:

o Small Spills: Gently cover the spill with absorbent material. Wearing appropriate PPE,
carefully collect the material into a sealed container for hazardous waste.

o Large Spills: Evacuate the area and follow institutional emergency procedures.

o Decontamination: Clean the work area and any contaminated equipment with an appropriate
solvent (e.g., 70% ethanol), followed by soap and water.

Disposal Plan

o Chemical Waste: All solid waste contaminated with AR-R17779 (e.g., pipette tips, tubes,
gloves) must be disposed of in a clearly labeled hazardous waste container.

e Liquid Waste: Unused solutions containing AR-R17779 should be collected in a designated,
sealed hazardous liquid waste container.

o Compliance: All waste disposal must adhere to local, state, and federal regulations for
chemical waste.

Experimental Context and Biological Activity

AR-R17779 is a selective agonist for the a7 nicotinic acetylcholine receptor (a7 nAChR), a key
component of the cholinergic nervous system in the brain.[6] It has been utilized in research to
investigate cognitive function, inflammation, and neuroprotection.[3][6] For instance, studies
have shown its potential to improve learning and memory in animal models and to reduce
inflammation by activating anti-inflammatory pathways.[1]

Signaling Pathway Context

The diagram below illustrates the general role of AR-R17779 as an agonist in the a7 nAChR
signaling pathway.
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Agonist Action of AR-R17779 on a7 nAChR

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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